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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B8048891 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Aminodiphenylamine sulfate, targeting researchers, scientists, and

professionals in drug development. The document details available data on its properties,

experimental protocols for its synthesis and analysis, and visual representations of key

processes.

Core Chemical and Physical Properties
4-Aminodiphenylamine sulfate is the sulfate salt of 4-aminodiphenylamine (also known as N-

phenyl-p-phenylenediamine). While extensive data is available for the free base, specific

physical constants for the sulfate salt are not consistently reported in the literature. The

information presented below distinguishes between the free base and its sulfate salt where

possible.

Table 1: Physical and Chemical Properties of 4-
Aminodiphenylamine and its Sulfate Salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8048891?utm_src=pdf-interest
https://www.benchchem.com/product/b8048891?utm_src=pdf-body
https://www.benchchem.com/product/b8048891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8048891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
4-Aminodiphenylamine
(Free Base)

4-Aminodiphenylamine
Sulfate

CAS Number 101-54-2[1][2][3] 4698-29-7

Molecular Formula C₁₂H₁₂N₂[1][2][3] C₁₂H₁₄N₂O₄S

Molecular Weight 184.24 g/mol [1] 282.32 g/mol

Appearance
Purple-black or dark purple

solid/flakes[1][2]
Grey powder[4]

Melting Point 72-75 °C Not available

Boiling Point 354 °C at 1013 hPa[2] Not available

Density 1.09 g/cm³ 1.167 g/cm³

Solubility

In Water 0.05 g/100 mL at 20 °C[1] Not available

In Organic Solvents
Soluble in ethanol and DMSO

(≥10 mg/mL)[3]
Not available

Vapor Pressure 1 hPa Not available

pH 8.9 (0.5 g/L in H₂O at 20 °C) Not available

Experimental Protocols
Detailed, standardized experimental protocols for the synthesis of 4-Aminodiphenylamine
sulfate are not readily available in peer-reviewed literature. However, the synthesis of the free

base, 4-aminodiphenylamine, is well-documented in patent literature. The following protocols

are representative of these methods.

Synthesis of 4-Aminodiphenylamine
The industrial synthesis of 4-aminodiphenylamine is often achieved through the condensation

of aniline and nitrobenzene, followed by a reduction step.[5][6][7]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-p-phenylenediamine
https://en.wikipedia.org/wiki/4-Aminodiphenylamine
https://www.caymanchem.com/product/40726/4-aminodiphenylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-p-phenylenediamine
https://en.wikipedia.org/wiki/4-Aminodiphenylamine
https://www.caymanchem.com/product/40726/4-aminodiphenylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-p-phenylenediamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-p-phenylenediamine
https://en.wikipedia.org/wiki/4-Aminodiphenylamine
https://www.nbinno.com/?product/4-Amino-Diphenylamine-Sulfate
https://en.wikipedia.org/wiki/4-Aminodiphenylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-p-phenylenediamine
https://www.caymanchem.com/product/40726/4-aminodiphenylamine
https://www.benchchem.com/product/b8048891?utm_src=pdf-body
https://www.benchchem.com/product/b8048891?utm_src=pdf-body
https://www.researchgate.net/publication/311338534_Resource-efficient_technology_to_produce_4-aminodiphenylamine
https://www.researchgate.net/publication/324647941_THE_STORY_OF_4-AMINODIPHENYLAMINE
https://junshin.repo.nii.ac.jp/record/66/files/%E7%B4%94%E7%9C%9F%E5%AD%A6%E5%9C%92%E5%A4%A7%E5%AD%A6%E9%9B%91%E8%AA%8C-01%E5%8F%B7_p075-078.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8048891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aniline

Nitrobenzene

Tetramethylammonium hydroxide (TMAH) dihydrate (as a base)

Dimethyl sulfoxide (DMSO) (as a solvent)

1% Platinum on carbon (Pt/C) catalyst

Hydrogen gas

Water

Procedure:

Condensation Reaction:

In a reaction vessel, dissolve aniline and nitrobenzene in DMSO.

Add solid tetramethylammonium hydroxide dihydrate to the stirred reaction mixture.

The reaction is typically carried out at room temperature or elevated temperatures (e.g.,

80 °C) and can be monitored by HPLC for the consumption of nitrobenzene.[8][9] The

primary products are 4-nitrodiphenylamine (4-NDPA) and 4-nitrosodiphenylamine (p-

NDPA).[8]

Hydrogenation (Reduction):

After the condensation reaction is complete, add water to the reaction mixture.

Transfer the mixture to an autoclave.

Add a 1% Pt/C catalyst to the autoclave.

Pressurize the autoclave with hydrogen gas (e.g., 150 psig) and heat to approximately 80

°C.[8]

The reaction is complete when hydrogen uptake ceases.
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Work-up and Isolation:

After cooling and depressurizing the autoclave, filter the reaction mixture to remove the

catalyst.

The resulting solution contains 4-aminodiphenylamine, which can be further purified by

distillation or crystallization.

Formation of 4-Aminodiphenylamine Sulfate
To obtain the sulfate salt, the synthesized 4-aminodiphenylamine free base would be treated

with sulfuric acid.

Procedure:

Dissolve the purified 4-aminodiphenylamine in a suitable organic solvent (e.g., ethanol).

Slowly add a stoichiometric amount of concentrated sulfuric acid with stirring.

The 4-Aminodiphenylamine sulfate will precipitate out of the solution.

Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry under

vacuum.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
The purity of synthesized 4-aminodiphenylamine and the progress of the synthesis reaction

can be monitored by reverse-phase HPLC.[8][10]

Chromatographic Conditions (Representative):[8]

Column: Beckman/Altex Ultrasphere-ODS (4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient of water, acetonitrile, and methanol.

Flow Rate: 1.5 mL/min
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Detection: UV detector

Spectral Data
Table 2: Spectral Data for 4-Aminodiphenylamine (Free
Base)

Spectroscopy Key Peaks/Signals

Infrared (IR)

Characteristic peaks for N-H stretching (amine),

C-H stretching (aromatic), C=C stretching

(aromatic ring), and C-N stretching.

¹H NMR

Signals corresponding to the aromatic protons

on both phenyl rings and the amine protons.

The chemical shifts will vary depending on the

solvent used.

Mass Spectrometry (MS)

The molecular ion peak (M+) would be expected

at an m/z corresponding to the molecular weight

of the free base (184.24). Fragmentation

patterns would involve the loss of amine groups

and cleavage of the phenyl rings.[11][12]

Note: Specific, high-resolution spectra for 4-Aminodiphenylamine sulfate are not readily

available in public databases.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of information in the scientific literature regarding the

specific biological signaling pathways modulated by 4-Aminodiphenylamine sulfate. Its

primary documented biological relevance is as a precursor to the antioxidant and antiozonant

N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), which is used in rubber products.

[2][3]

Toxicological studies on the free base, 4-aminodiphenylamine, indicate that it can be a skin

sensitizer and may cause allergic contact dermatitis.[13] High doses in animal studies have

been associated with anemia and liver lesions.[14] These toxic effects suggest interactions with

biological systems, but do not elucidate a specific signaling pathway.
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Research on the related compound, p-phenylenediamine (PPD), has shown that it can induce

the production of reactive oxygen species (ROS), leading to oxidative stress and mitochondrial

damage in skin cells.[13] However, it is not confirmed that 4-aminodiphenylamine acts through

the same mechanism.

Visualizations
Diagram 1: Synthetic Workflow for 4-
Aminodiphenylamine
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Caption: Synthetic route to 4-Aminodiphenylamine Sulfate.

Diagram 2: Analytical Workflow for Purity Assessment

Synthesized Sample Dissolve in
Acetonitrile/Water

Inject into
HPLC System

Reverse-Phase
Chromatography UV Detection

Obtain Chromatogram Peak Integration Calculate Purity
(Area %)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/329189894_The_effects_of_Para-phenylenediamine_PPD_on_the_skin_fibroblast_cells
https://www.benchchem.com/product/b8048891?utm_src=pdf-body-img
https://www.benchchem.com/product/b8048891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8048891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: HPLC workflow for purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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